Cas no 1582732-86-2 (3,6-Difluoro-2-iodoaniline)

• Product Name: 3,6-Difluoro-2-iodoaniline
• CAS No: 1582732-86-2
• MF: C₆H₄F₂IN
• MW: 255.003940582275
• MDL: MFCD28789179
• CID: 5065933
• Update Time: 2026-03-01

3,6-Difluoro-2-iodoaniline Chemical and Physical Properties

Names and Identifiers

• 3,6-difluoro-2-iodoaniline
• 3,6-Difluoro-2-iodoaniline

• MDL： MFCD28789179
• Inchi： 1S/C6H4F2IN/c7-3-1-2-4(8)6(10)5(3)9/h1-2H,10H2
• InChI Key： PZVUIGFQYOMSJI-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(C=1N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• XLogP3: 2.1
• Topological Polar Surface Area: 26

Additional information on 3,6-Difluoro-2-iodoaniline

3,6-Difluoro-2-iodoaniline: A Comprehensive Overview

3,6-Difluoro-2-iodoaniline (CAS No. 1582732-86-2) is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a central aniline moiety substituted with two fluorine atoms at the 3 and 6 positions and an iodine atom at the 2 position. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable building block in various synthetic processes.

The synthesis of 3,6-difluoro-2-iodoaniline involves a multi-step process that typically begins with the fluorination of an aniline derivative. Recent advancements in fluorination techniques have enabled higher yields and improved purity levels, as reported in a 2023 study published in the *Journal of Fluorine Chemistry*. The introduction of the iodine atom at the 2 position is achieved through nucleophilic aromatic substitution, a reaction that benefits from the electron-withdrawing effects of the fluorine substituents. This step is critical for ensuring the stability and reactivity of the final product.

One of the most promising applications of 3,6-difluoro-2-iodoaniline lies in its use as an intermediate in drug discovery. The compound's ability to undergo various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it ideal for constructing complex heterocyclic frameworks. A 2024 study in *Nature Communications* highlighted its role in synthesizing novel kinase inhibitors with potential therapeutic applications in oncology.

Beyond pharmaceuticals, 3,6-difluoro-2-iodoaniline has also found utility in materials science. Its electron-withdrawing groups make it a suitable candidate for use in organic semiconductors and optoelectronic devices. Researchers at Stanford University reported in a 2024 paper that incorporating this compound into polymer blends significantly enhances their charge transport properties, paving the way for next-generation flexible electronics.

The environmental impact of 3,6-difluoro-2-iodoaniline has also been a topic of recent research. A 2024 study conducted by the European Chemicals Agency (ECHA) assessed its biodegradation potential and toxicity profile. The results indicated that while the compound exhibits moderate persistence in aquatic environments, its toxicity to aquatic organisms is relatively low compared to other halogenated aromatic compounds.

In conclusion, 3,6-difluoro-2-iodoaniline (CAS No. 1582732-86-2) stands out as a versatile and valuable compound with diverse applications across multiple scientific disciplines. Its unique structure enables it to serve as a key intermediate in drug development and materials science, while ongoing research continues to uncover new avenues for its utilization. As advancements in synthetic methodologies and application studies progress, this compound is poised to play an increasingly important role in both academic and industrial settings.